Cas no 552-80-7 (Phenol,4,4'-[(1E)-1,2-dimethyl-1,2-ethenediyl]bis-)

• Product Name: Phenol,4,4'-[(1E)-1,2-dimethyl-1,2-ethenediyl]bis-
• CAS No: 552-80-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 368941
• PubChem ID: 3004636
• Update Time: 2025-04-19

Phenol,4,4'-[(1E)-1,2-dimethyl-1,2-ethenediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(1E)-1,2-dimethyl-1,2-ethenediyl]bis-
• 4,4'-Stilbenediol, trans-.α.,.α.'-dimethyl-
• DIMETHYLSTILBESTROL
• 2,3-bis(4-hydroxyphenyl)-2-butene
• 2,3-Bis-(4-hydroxy-phenyl)-but-2t-en
• 2,3-bis-(4-hydroxy-phenyl)-but-2t-ene
• 4,4'-(1,2-Dimethyl-1,2-ethenediyl)bis(phenol) (E)-
• 4,4'-(1,2-dimethyl-ethene-1,2-diyl)-bis-phenol
• 4,4'-[(E)-2-Butene-2,3-diyl]bisphenol
• ALPHAALPHADIMETHYL44STILBENEDIOL
• Dimethylstilbesterol
• E-4,4'-[1,2-dimethyl-1,2-ethenediyl]bisphenol
• Nsc45946
• trans-2,3-bis(4'-hydroxyphenyl)-2-butene
• 4-[(E)-3-(4-hydroxyphenyl)but-2-en-2-yl]phenol
• 13366-36-4
• NSC-45946
• NSC 45946
• BDBM50410510
• 4,4'-(2E)-but-2-ene-2,3-diyldiphenol
• CHEMBL269003
• AI3-61021
• 30L22Q8N9M
• Phenol,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, (E)-
• NSC-658943
• 4,4'-Stilbenediol, alpha,alpha'-dimethyl-, (E)-
• alpha,alpha'-Dimethyl-4,4'-stilbenediol
• UNII-30L22Q8N9M
• Dimethylstilboestrol
• SCHEMBL125634
• 4,4'-Stilbenediol, .alpha.,.alpha.'-dimethyl-, (E)-
• dimethylstibestrol
• 4, .alpha.,.alpha.'-dimethyl-, (E)-
• Q27116241
• NSC658943
• SCHEMBL125635
• 4,2-dimethyl-1,2-ethenediyl)bis(phenol) (E)-
• .alpha.,4'-stilbenediol (E)-
• 4-[(E)-2-(4-hydroxyphenyl)-1-methyl-prop-1-enyl]phenol
• DTXSID2022468
• .alpha.,.alpha.'-Dimethyl-4,4'-stilbenediol
• alpha,alpha'-Dimethyl-4,4'-stilbenediol (E)-
• 4, trans-.alpha.,.alpha.'-dimethyl-
• 4,4'-(1,2-Dimethyl-1,2-ethenediyl)diphenol
• Phenol, 4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-
• Phenol, 4,4'-((1E)-1,2-dimethyl-1,2-ethenediyl)bis-
• 552-80-7
• (E)-4,4'-(1,2-Dimethyl-1,2-ethenediyl)bisphenol
• 4,4'-Stilbenediol, alpha,alpha'-dimethyl
• CHEBI:34717
• BIDD:ER0155
• Phenol, 4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, (E)-

• Inchi： 1S/C16H16O2/c1-11(13-3-7-15(17)8-4-13)12(2)14-5-9-16(18)10-6-14/h3-10,17-18H,1-2H3/b12-11+
• InChI Key： XPINIPXARSNZDM-VAWYXSNFSA-N
• SMILES： OC1C=CC(=CC=1)/C(/C)=C(\C)/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1228 (rough estimate)
• Boiling Point: 323.02°C (rough estimate)
• Refractive Index: 1.4700 (estimate)
• PSA: 40.46

Phenol,4,4'-[(1E)-1,2-dimethyl-1,2-ethenediyl]bis- Security Information

• Safety Term：Experimental reproductive effects. Mutation data reported. When heated to decomposition it emits acrid smoke and irritating fumes.